![molecular formula C24H24N4O6S B4021856 N-isopropyl-2-{[N-(4-nitrophenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide](/img/structure/B4021856.png)
N-isopropyl-2-{[N-(4-nitrophenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide
Description
Synthesis Analysis
The synthesis of related sulfonamide compounds, such as 4-Amino-N-(4-sulfamoylphenyl)benzamide, involves the reduction of nitro groups and coupling reactions with cyclic-1,3-diketones and aromatic aldehydes. These processes are fundamental in creating compounds with specific inhibitory activities against metalloenzymes like carbonic anhydrase, showcasing the intricate synthesis methods involved in producing complex benzamides (Ulus et al., 2013).
Molecular Structure Analysis
Research on N-((4-aminophenyl)sulfonyl)benzamide optimized using density functional theory (DFT) provides insights into the molecule's reactivity, electronic properties, and bioactive nature through molecular docking. This analytical approach helps understand the compound's structural behavior and potential antifungal and antiviral activities (FazilathBasha et al., 2021).
Chemical Reactions and Properties
The Lossen rearrangement, involving ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate, exemplifies the chemical reactions pivotal for synthesizing hydroxamic acids and ureas from carboxylic acids. This process highlights the compound's versatility and the potential for creating various derivatives under mild conditions without racemization (Thalluri et al., 2014).
Physical Properties Analysis
Investigations into the crystal structure of related compounds, such as 2-Nitro-N-(4-nitrophenyl)benzamide, reveal insights into molecular orientation, intramolecular hydrogen bonding, and the stabilization effects of intermolecular N-H...O hydrogen bonds. These studies are crucial for understanding the physical characteristics and stability of such benzamide derivatives (Saeed et al., 2008).
Chemical Properties Analysis
The electrochemical and chemical synthesis methods employed for sulfonamide derivatives illustrate the chemical versatility and reactivity of N,N-dimethyl-1,4-benzenediamine derivatives. These methods demonstrate the potential for creating a variety of sulfonamide and disulfonamide derivatives, underscoring the chemical adaptability of benzamide-based compounds (Khazalpour & Nematollahi, 2015).
properties
IUPAC Name |
2-[[2-[N-(benzenesulfonyl)-4-nitroanilino]acetyl]amino]-N-propan-2-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O6S/c1-17(2)25-24(30)21-10-6-7-11-22(21)26-23(29)16-27(18-12-14-19(15-13-18)28(31)32)35(33,34)20-8-4-3-5-9-20/h3-15,17H,16H2,1-2H3,(H,25,30)(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHUYQMQEPJEZIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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